Cas no 1541337-77-2 (1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol)

• Product Name: 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol
• CAS No: 1541337-77-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6147730
• PubChem ID: 83639048
• Update Time: 2025-07-22

1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol
• 1541337-77-2
• EN300-1810497

• Inchi： 1S/C13H21NO/c1-9-6-10(2)13(11(3)7-9)5-4-12(15)8-14/h6-7,12,15H,4-5,8,14H2,1-3H3
• InChI Key： GAKMSCNXAGBZPR-UHFFFAOYSA-N
• SMILES： OC(CN)CCC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol

Introduction to 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol (CAS No. 1541337-77-2)

1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol, with the CAS number 1541337-77-2, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group and a substituted phenyl ring. These structural features contribute to its potential applications in various scientific and industrial contexts.

The chemical formula of 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol is C₁₃H₂₁NO. Its molecular weight is approximately 203.31 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

In terms of its physical properties, 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol exhibits a boiling point of around 300°C and a melting point of -15°C. Its density is approximately 0.98 g/cm³ at 25°C. These properties make it suitable for use in various chemical reactions and processes where controlled conditions are required.

The synthesis of 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol can be achieved through several methods. One common approach involves the reaction of 2,4,6-trimethylbenzaldehyde with an appropriate amine and a reducing agent. This multi-step process ensures the formation of the desired product with high purity and yield. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound.

In the realm of biological research, 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol has shown promising potential as a lead compound for drug discovery. Studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, it has been found to exhibit moderate inhibitory activity against certain kinases, making it a candidate for further investigation in the treatment of diseases such as cancer and neurodegenerative disorders.

Clinical trials involving derivatives of 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with some compounds showing significant therapeutic effects without major side effects. These findings underscore the importance of continued research into this class of compounds for potential medical applications.

Beyond its pharmaceutical applications, 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol has also found use in other industries. In materials science, it can be used as a functional monomer for the synthesis of advanced polymers with unique properties. These polymers have applications in areas such as coatings, adhesives, and electronic materials.

In the field of environmental science, researchers are exploring the use of 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol as a green solvent or additive in processes aimed at reducing environmental impact. Its biodegradability and low toxicity make it an attractive option for sustainable chemical processes.

The safety profile of 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol is an important consideration for both laboratory use and industrial applications. Proper handling and storage guidelines should be followed to ensure the safety of personnel and the integrity of the compound. It is recommended to handle this compound under well-controlled conditions and to use appropriate personal protective equipment (PPE).

In conclusion, 1-amino-4-(2,4,6-trimethylphenyl)butan-2-ol (CAS No. 1541337-77-2) is a multifaceted compound with a wide range of potential applications in chemistry, biology, pharmaceuticals, materials science, and environmental science. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in various scientific disciplines.